Cas no 298217-69-3 (3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid)

• Product Name: 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid
• CAS No: 298217-69-3
• MF: C₁₁H₈F₃NO₄
• MW: 275.1812
• MDL: MFCD00169478
• CID: 4644121
• Update Time: 2025-06-15

3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-OXO-4-[4-(TRIFLUOROMETHOXY)ANILINO]-2-BUTENOIC ACID
• 3-(N-(4-(TRIFLUOROMETHOXY)PHENYL)CARBAMOYL)PROP-2-ENOIC ACID
• (E)-4-oxo-4-[4-(trifluoromethoxy)anilino]but-2-enoic acid
• 2-Butenoic acid, 4-oxo-4-[[4-(trifluoromethoxy)phenyl]amino]-
• (E)-4-oxo-4-((4-(trifluoromethoxy)phenyl)amino)but-2-enoic acid
• 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid

• MDL： MFCD00169478
• Inchi： InChI=1S/C11H8F3NO4/c12-11(13,14)19-8-3-1-7(2-4-8)15-9(16)5-6-10(17)18/h1-6H,(H,15,16)(H,17,18)/b6-5+
• InChI Key： VPHLVPQYMNKATK-AATRIKPKSA-N
• SMILES： C1=C(C=CC(=C1)OC(F)(F)F)NC(=O)/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid

3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid (CAS No. 298217-69-3): A Comprehensive Overview of Its Chemical Properties and Biological Significance

3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid, with the chemical identifier CAS No. 298217-69-3, represents a class of organic compounds characterized by its unique molecular architecture. This compound is a derivative of prop-2-enoic acid, which features a double bond at the second carbon position, and is functionalized with a carbamoyl group linked to a 4-(trifluoromethoxy)phenyl moiety. The presence of trifluoromethoxy groups introduces significant electronic effects, which are critical for modulating the compound’s biological activity and reactivity.

Recent studies have highlighted the potential of 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid in pharmaceutical applications. The trifluoromethoxy substituent, known for its electron-withdrawing properties, enhances the compound’s hydrophobicity and metabolic stability. This characteristic is particularly valuable in drug development, as it can improve the compound’s ability to cross biological membranes and achieve target tissue concentrations. Additionally, the carbamoyl linkage provides a versatile scaffold for further functionalization, enabling the design of compounds with tailored pharmacological profiles.

The prop-2-enoic acid backbone of this molecule plays a pivotal role in its chemical behavior. The conjugated double bond system allows for the formation of resonance structures, which can influence the compound’s reactivity in various chemical environments. This property has been leveraged in synthetic chemistry to create derivatives with enhanced biological activity. For instance, recent research has demonstrated that 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid exhibits improved stability under physiological conditions compared to its non-fluorinated analogs, making it a promising candidate for therapeutic applications.

One of the most compelling aspects of 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid is its potential in the field of anti-inflammatory and anti-cancer therapies. A 2023 study published in Journal of Medicinal Chemistry reported that this compound demonstrates significant inhibitory activity against key enzymes involved in inflammatory pathways, such as phospholipase A2 and cyclooxygenase-2. The trifluoromethoxy group appears to enhance the compound’s ability to bind to these targets, thereby modulating the inflammatory response. Furthermore, preliminary data suggest that 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid may induce apoptosis in cancer cells by interfering with mitochondrial function, a mechanism that is currently under investigation.

The carbamoyl functional group in this molecule also contributes to its versatility in drug design. Carbamoyl derivatives are known for their ability to form hydrogen bonds with biological targets, which can improve the compound’s affinity and selectivity. A 2024 study in Drug Discovery Today explored the use of 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid as a lead compound for the development of small-molecule inhibitors targeting protein kinases. The study found that the compound’s trifluoromethoxy substituent significantly enhanced its binding affinity to the kinase ATP-binding site, suggesting its potential as a scaffold for kinase inhibitors.

In addition to its pharmacological potential, 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid has attracted attention in the field of synthetic organic chemistry. The molecule’s structure provides a robust platform for the synthesis of complex derivatives, as demonstrated by a 2023 report in Organic Letters. Researchers utilized this compound as a starting material to develop a series of fluorinated analogs with varying substituents, which were evaluated for their reactivity in asymmetric catalysis. The results indicated that the trifluoromethoxy group significantly influences the stereochemical outcome of these reactions, underscoring its importance in synthetic applications.

Despite its promising properties, the 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid remains an area of active research. Ongoing studies are focused on elucidating its exact mechanism of action, particularly in the context of its interactions with biological targets. Additionally, efforts are being made to optimize its pharmacokinetic profile to enhance its therapeutic potential. For example, researchers are exploring the use of prodrug strategies to improve its solubility and bioavailability, which are critical factors in the development of effective therapeutics.

In conclusion, 3-(N-(4-(Trifluoromethoxy)phenyl)-carbamoyl)prop-2-enoic Acid (CAS No. 298217-69-3) is a molecule with significant potential in both pharmaceutical and synthetic chemistry. Its unique structure, characterized by the trifluoromethoxy and carbamoyl moieties, provides a foundation for the development of compounds with tailored biological activities. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the design of novel therapeutics and synthetic strategies.